Cas no 126265-12-1 (Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-methyl-)

• Product Name: Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-methyl-
• CAS No: 126265-12-1
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 1219947
• PubChem ID: 71340425
• Update Time: 2025-04-20

Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine-2,4(1H,3H)-dione, 5-amino-1-methyl-
• 5-amino-1-methylthieno[3,4-d]pyrimidine-2,4-dione
• 5-Amino-1-methylthieno[3,4-d]pyrimidine-2,4(1H,3H)-dione
• 126265-12-1
• DTXSID40767620

• Inchi： 1S/C7H7N3O2S/c1-10-3-2-13-5(8)4(3)6(11)9-7(10)12/h2H,8H2,1H3,(H,9,11,12)
• InChI Key： MAZYBKVJTMVRTP-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(NC(N2C)=O)=O)=C1N

Computed Properties

• Exact Mass: 196.01818
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 77.98